5-Formyl-2-hydroxybenzenesulfonamide

• Molecular Formula: C7H7NO4S
• Molecular Weight: 201.20 g/mol
• IUPAC Name: 5-formyl-2-hydroxybenzenesulfonamide
• InChI: InChI=1S/C7H7NO4S/c8-13(11,12)7-3-5(4-9)1-2-6(7)10/h1-4,10H,(H2,8,11,12)
• InChI Key: OOMZREXYMZEQMQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C=O)S(=O)(=O)N)O

Description

5-Formyl-2-hydroxybenzenesulfonamide is a benzenesulfonamide derivative characterized by a formyl (-CHO) group at the 5-position and a hydroxy (-OH) group at the 2-position of the aromatic ring. This compound is structurally related to several sulfonamide-based pharmaceuticals and intermediates, with applications in medicinal chemistry and materials science. Its molecular formula is C8H9NO4S, and its molecular weight is 215.23 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-formyl-2-hydroxybenzene-1-sulfonamide typically involves the sulfonation of 5-formyl-2-hydroxybenzene. This can be achieved through the reaction of 5-formyl-2-hydroxybenzene with sulfonyl chloride in the presence of a base such as pyridine. The reaction is carried out under controlled temperature conditions to ensure the formation of the desired sulfonamide product .

Industrial Production Methods

Industrial production of 5-formyl-2-hydroxybenzene-1-sulfonamide may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain high-purity products .

Chemical Reactions Analysis

Types of Reactions

5-Formyl-2-hydroxybenzene-1-sulfonamide undergoes various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid.

Reduction: The formyl group can be reduced to a hydroxyl group.

Substitution: The hydroxyl and sulfonamide groups can participate in nucleophilic substitution reactions

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Nucleophiles such as amines or thiols can react with the sulfonamide group under basic conditions

Major Products

Oxidation: 5-Formyl-2-hydroxybenzene-1-sulfonic acid.

Reduction: 5-Hydroxymethyl-2-hydroxybenzene-1-sulfonamide.

Substitution: Various substituted sulfonamides depending on the nucleophile used

Scientific Research Applications

5-Formyl-2-hydroxybenzene-1-sulfonamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential as an enzyme inhibitor or as a probe in biochemical assays.

Medicine: Explored for its antimicrobial properties and potential therapeutic applications.

Industry: Utilized in the synthesis of dyes, pharmaceuticals, and agrochemicals

Mechanism of Action

The mechanism of action of 5-formyl-2-hydroxybenzene-1-sulfonamide involves its interaction with specific molecular targets. The sulfonamide group can mimic the structure of para-aminobenzoic acid (PABA), allowing it to inhibit enzymes involved in folic acid synthesis. This inhibition can disrupt bacterial growth and proliferation, making it a potential antimicrobial agent .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between 5-Formyl-2-hydroxybenzenesulfonamide and its analogs:

Compound Name	Substituents (Position)	Functional Group	Molecular Weight (g/mol)	Key Properties/Applications
5-Formyl-2-hydroxybenzenesulfonamide	Formyl (5), Hydroxy (2)	Sulfonamide	215.23	High acidity (-OH), H-bonding capacity
5-Formyl-2-methoxybenzenesulfonamide	Formyl (5), Methoxy (2)	Sulfonamide	215.23	Reduced acidity, increased lipophilicity
4-{2-[(5-Chloro-2-hydroxybenzylidene)amino]ethyl}benzenesulfonamide	Cl (5), -OH (2), benzylideneaminoethyl	Sulfonamide	338.80	Enhanced antimicrobial activity, crystal stability
Sodium 5-chloro-2-hydroxy-benzenesulfonate	Cl (5), -OH (2)	Sulfonate (Na salt)	-	High water solubility, industrial reagent
2-chloro-5-(hydroxymethyl)benzenesulfonamide	Cl (2), hydroxymethyl (5)	Sulfonamide	-	Moderate H-bonding, potential prodrug design

Key Comparisons :

Functional Group Variations :

• Sulfonamide vs. Sulfonate : Sulfonamides (e.g., 5-Formyl-2-hydroxybenzenesulfonamide) exhibit lower water solubility but better membrane permeability compared to sulfonate salts (e.g., Sodium 5-chloro-2-hydroxy-benzenesulfonate) . This makes sulfonamides more suitable for drug design, while sulfonates are preferred in aqueous-phase reactions.
• Hydroxy (-OH) vs. Methoxy (-OCH3) : The hydroxy group in 5-Formyl-2-hydroxybenzenesulfonamide increases acidity (pKa ~8–10) and hydrogen-bonding capacity, enhancing interactions with biological targets like enzymes. In contrast, the methoxy group in 5-Formyl-2-methoxybenzenesulfonamide reduces acidity (pKa ~10–12) and improves lipophilicity, favoring blood-brain barrier penetration .

Substituent Effects: Formyl (-CHO) Group: Present in 5-Formyl-2-hydroxybenzenesulfonamide, this electron-withdrawing group stabilizes the aromatic ring and increases electrophilicity, making the compound reactive in nucleophilic addition reactions. Chloro (-Cl) Group: In analogs like 4-{2-[(5-Chloro-2-hydroxybenzylidene)amino]ethyl}benzenesulfonamide, the chloro substituent enhances electronic effects, improving binding to metalloenzymes (e.g., carbonic anhydrase) and antimicrobial activity .

The benzylideneaminoethyl side chain in 4-{2-[(5-Chloro-2-hydroxybenzylidene)amino]ethyl}benzenesulfonamide introduces a chelating moiety, which may enhance metal-binding properties for anticancer or antifungal applications .

Physicochemical Properties: Solubility: Sodium sulfonates (e.g., Sodium 5-chloro-2-hydroxy-benzenesulfonate) are highly water-soluble (>500 mg/mL), whereas sulfonamides (e.g., 5-Formyl-2-hydroxybenzenesulfonamide) typically exhibit solubility <50 mg/mL in water . Thermal Stability: Crystallographic data for 4-{2-[(5-Chloro-2-hydroxybenzylidene)amino]ethyl}benzenesulfonamide shows a melting point of 497 K, indicating high thermal stability due to strong intermolecular hydrogen bonds and π-π stacking .